Cas no 304-88-1 (N-Hydroxybenzanilide)

• Product Name: N-Hydroxybenzanilide
• CAS No: 304-88-1
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD00002111
• CID: 36770
• PubChem ID: 87574408
• Update Time: 2025-11-02

N-Hydroxybenzanilide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-N-phenylbenzamide
• N-Benzoyl-N-phenylhydroxylamine (BPHA)
• N-BENZOYL-N-PHENYLHYDROXYLAMINE
• N-Benzoyl-N-phenylhydroxylamine (BPA)
• N-BENZOYL-N-PHENYLHYDROXYLAMINE,CP
• Benzamide,N-hydroxy-N-phenyl
• BPA
• BPHA
• N-benzoyl N-phenyl hydroxamic acid
• N-Benzoylphenylhydroxylamine
• N-Hydroxybenzanilide
• N-Phenylbenzohydroxamic acid
• Tantalon
• N-Benzoyl-N-phenylhydroxylamine, 98%
• P0158
• Benzohydroxamic acid, N-phenyl-
• SV2RRM5KQ8
• CS-W014972
• NS00028929
• FT-0631922
• EN300-7404664
• J-017983
• SCHEMBL4811867
• N-Benzoyl-N-phenylhydroxamic acid
• NSC42454
• N-Phenylbenzohyroxamic acid
• NSC-42454
• SY048388
• DS-18054
• N-hydroxy-N-phenyl-benzamide
• J-523753
• AKOS003614839
• EINECS 206-158-9
• SCHEMBL133668
• A820403
• Benzamide, N-hydroxy-N-phenyl-
• N-Benzoyl-N-phenylhydroxylamine;N-Hydroxy-N-phenylbenzamide
• MFCD00002111
• N-Nydroxy-N-phenylbenzamide
• 304-88-1
• D82251
• NSC 42454
• DTXSID6059788
• NPhenylbenzohydroxamic acid
• STK331126
• NHydroxyNphenylbenzamide
• NHydroxybenzanilide
• Benzohydroxamic acid, Nphenyl (8CI)
• NBenzoylNphenylhydroxamic acid
• Benzamide, NhydroxyNphenyl
• DTXCID8038192
• DB-047790
• Benzohydroxamic acid, Nphenyl
• 206-158-9
• FB11097

• MDL： MFCD00002111
• Inchi： 1S/C13H11NO2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,16H
• InChI Key： YLYIXDZITBMCIW-UHFFFAOYSA-N
• SMILES： ON(C(C1C=CC=CC=1)=O)C1C=CC=CC=1
• BRN： 2212449

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White acicular crystals or powders. It is stable to light, heat and air.
• Density: 1.1544 (rough estimate)
• Melting Point: 118-120 °C (lit.)
• Boiling Point: 369.2°C at 760 mmHg
• Flash Point: 177.1 °C
• Refractive Index: 1.5700 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 40.54000
• LogP: 2.72260
• Solubility: Soluble in ethanol, benzene, ether, chloroform, cyclohexanone and glacial acetic acid, very slightly soluble in cold water. The solubility in hot water is about 0.5%.
• Sensitiveness: Sensitive to humidity and light

N-Hydroxybenzanilide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on N-Hydroxybenzanilide

N-Hydroxybenzanilide (CAS 304-88-1): Properties, Applications, and Market Insights

N-Hydroxybenzanilide (CAS 304-88-1), also known as N-Phenylbenzohydroxamic acid, is an organic compound with significant applications in various industries. This white crystalline solid is widely recognized for its role as a chelating agent and intermediate in organic synthesis. The compound's molecular formula is C₁₃H₁₁NO₂, and it has a molecular weight of 213.23 g/mol.

The growing interest in N-Hydroxybenzanilide derivatives stems from their versatile chemical properties. Researchers are particularly focused on its metal ion coordination capabilities, which make it valuable in analytical chemistry and material science. Recent studies highlight its potential in green chemistry applications, aligning with current environmental sustainability trends.

In the pharmaceutical sector, N-Hydroxybenzanilide structure serves as a building block for drug development. Its hydroxamic acid functional group is of particular interest to medicinal chemists exploring novel therapeutic agents. The compound's biological activity profile continues to be an active area of research, with studies investigating its potential in various health-related applications.

The industrial applications of CAS 304-88-1 extend to polymer chemistry, where it functions as a stabilizer and modifier. Manufacturers value its ability to influence material properties, making it useful in specialty plastics and coatings. The compound's thermal stability characteristics contribute to its performance in high-temperature applications.

Market analysis indicates steady growth for N-Hydroxybenzanilide suppliers, driven by increasing demand from research institutions and specialty chemical manufacturers. The global market for hydroxamic acid derivatives is projected to expand significantly, with 304-88-1 pricing trends reflecting this upward trajectory. Quality specifications typically require ≥98% purity for most commercial applications.

From a safety perspective, proper handling of N-Hydroxybenzanilide powder requires standard laboratory precautions. Material safety data sheets recommend using personal protective equipment when working with the compound. Storage conditions typically suggest keeping the material in a cool, dry place away from incompatible substances.

Analytical methods for N-Hydroxybenzanilide identification commonly include HPLC, GC-MS, and spectroscopic techniques. The compound's spectral properties (IR, NMR) provide distinctive fingerprints that facilitate quality control in production processes. These characterization methods are crucial for ensuring batch-to-batch consistency.

Recent patent literature reveals innovative applications of N-Hydroxybenzanilide analogs in various technologies. Researchers are exploring its potential in advanced material synthesis and catalytic systems. The compound's versatility continues to inspire new applications across multiple scientific disciplines.

Synthetic approaches to N-Hydroxybenzanilide preparation typically involve condensation reactions between appropriate precursors. Process optimization remains an active area of development, with emphasis on improving yields and reducing environmental impact. Green chemistry principles are increasingly being applied to these synthetic routes.

The regulatory status of CAS 304-88-1 varies by region, with most jurisdictions classifying it as a standard laboratory chemical. Compliance with local regulations is essential for international trade of this material. Documentation requirements typically include certificates of analysis and safety data sheets.

Quality control protocols for N-Hydroxybenzanilide manufacturing emphasize purity assessment and impurity profiling. Analytical techniques must be sufficiently sensitive to detect potential byproducts at low concentrations. These rigorous standards ensure the compound meets the requirements of diverse applications.

Future research directions for N-Hydroxybenzanilide chemistry may explore novel derivatives with enhanced properties. The scientific community continues to investigate structure-activity relationships that could lead to breakthrough applications. This ongoing research ensures the compound remains relevant in evolving technological landscapes.

For researchers seeking N-Hydroxybenzanilide technical data, comprehensive resources are available through chemical databases and scientific literature. Physical properties such as melting point (typically 130-134°C) and solubility characteristics are well-documented. These parameters are essential for proper experimental design and application development.

The environmental fate of 304-88-1 compound has been studied to assess its ecological impact. Current data suggest standard disposal methods are appropriate for laboratory quantities. Larger-scale applications require consideration of local environmental regulations and best practices.

In conclusion, N-Hydroxybenzanilide (CAS 304-88-1) represents an important chemical entity with diverse applications across multiple industries. Its unique chemical properties and versatility ensure continued interest from both academic and industrial researchers. As scientific understanding of this compound grows, so too does its potential for innovative applications in emerging technologies.